4-Aminopyridine

• CAS No.: 504-24-5
• Product Name: 4-Aminopyridine
• Molecular Formula: C5H6N2
• Molecular Weight: 94.11g/mol
• IUPAC Name: pyridin-4-amine
• Standard InChI: InChI=1S/C5H6N2/c6-5-1-3-7-4-2-5/h1-4H,(H2,6,7)
• Standard InChIKey: NUKYPUAOHBNCPY-UHFFFAOYSA-N
• SMILES: C1=CN=CC=C1N
• Canonical SMILES: C1=CN=CC=C1N
• Appearance: Pyridine, 4-amino- is a white crystalline material with no odor. Used as an avicide, an intermediate and as a fixer for some textile dyes. (EPA, 1998) It has been approved by the FDA for use as a treatment for multiple sclerosis.,White crystalline material with no odor.
• Boiling Point: 524.3 °F at 760 mm Hg (EPA, 1998); 273°C; 273.0 °C; 273 °C; 524.3°F
• Colorform: White crystals; Crystals; Fine white powder; Needles from benzene
• Density: 1.2607 at 77.54 °F (USCG, 1999); 1.2607
• Flash Point: 328 °F (USCG, 1999)
• Melting Point: 318 °F (EPA, 1998); 157-161°C; 158.5 °C; 159.0 °C; 604.4°F
• Physical Description: Pyridine, 4-amino- is a white crystalline material with no odor. Used as an avicide, an intermediate and as a fixer for some textile dyes. (EPA, 1998) It has been approved by the FDA for use as a treatment for multiple sclerosis.; White crystalline material with no odor.
• Description: 4-aminopyridine is an aromatic amine that is pyridine bearing a single amino substituent at position 4. An orphan drug in the US, it is used to improve walking in adults with multiple sclerosis. It has a role as an avicide, a potassium channel blocker and an orphan drug. It is an aromatic amine and an aminopyridine.; Dalfampridine is a pyrimidine analogue used in the treatment of relapsing multiple sclerosis. Dalfampridine has had limited clinical use, but has not been linked to serum enzyme elevations during treatment nor to instances of clinically apparent liver injury with jaundice.; Pyridine, 4-amino- is a white crystalline material with no odor. Used as an avicide, an intermediate and as a fixer for some textile dyes. (EPA, 1998) It has been approved by the FDA for use as a treatment for multiple sclerosis.
• Shelf Life: Stable under recommended storage conditions.; Stable to light.
• Solubility: 74 g/L; 0.89 M; In water, 112 g/L at 20 °C; Soluble in ethyl ether, benzene; slightly soluble in ligroin; very soluble in ethanol; Soluble in oxygenated solvents; Soluble in methanol, acetone, tetrahydrofuran, isopropanol, acetonitrile, N,N-dimethylformamide, dimethylsulfoxide, and ethanol
• Synonyms: 4 Aminopyridine; 4 Aminopyridine Sustained Release; 4-Aminopyridine; 4-Aminopyridine Sustained Release; Dalfampridine; Fampridine SR; Fampridine-SR; Pymadine; Sustained Release, 4-Aminopyridine; VMI 103; VMI-103; VMI103
• Vapor Pressure: 2.09X10-4 mm Hg at 20 °C
• PubChem Compound: 1727
• Last Modified: Nov 11 2021